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Compound of Interest

Compound Name: 2,3',4,4',5',6-Hexachlorobiphenyl

CAS No.: 59291-65-5

Cat. No.: B1345200 Get Quote

Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that have

been regulated under the Stockholm Convention due to their environmental persistence,

bioaccumulation, and toxicity.[1][2] PCB 168 (2,2',3,3',4,5,5'-Heptachlorobiphenyl) is one of the

209 PCB congeners, and its accurate measurement is crucial for environmental monitoring,

human health risk assessment, and regulatory compliance. Given the complexity of

environmental matrices and the low concentrations at which PCBs are often found, ensuring

that analytical data is accurate, reliable, and comparable across different laboratories is a

significant challenge.

This guide provides a comprehensive overview of interlaboratory validation studies for the

measurement of PCB 168. As a senior application scientist, the goal is to move beyond a

simple recitation of methods and delve into the causality behind experimental choices, the

principles of self-validating protocols, and the statistical framework that underpins method

performance evaluation. This document is intended for researchers, analytical chemists, and

regulatory professionals who require a deep and practical understanding of how to achieve and

verify high-quality PCB data.

A Comparative Overview of Analytical
Methodologies
The choice of an analytical method is the foundation of any measurement. For PCB 168, the

primary goal is to achieve high sensitivity and selectivity to distinguish the target congener from
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a complex mixture of other PCBs and interfering compounds.[3][4]

High-Resolution Gas Chromatography / High-Resolution Mass Spectrometry

(HRGC/HRMS): This is widely regarded as the "gold standard" for ultra-trace analysis of

PCBs.[4][5] The high resolving power of the mass spectrometer effectively eliminates most

chemical interferences, providing exceptionally low detection limits and high confidence in

analyte identification.[5] EPA Method 1668 is a prominent example of an HRGC/HRMS

method designed for the determination of all 209 PCB congeners in various matrices.[5][6]

The primary drawback is the high cost of instrumentation and analysis.[4][7]

Gas Chromatography / Tandem Mass Spectrometry (GC-MS/MS): Recent advancements in

triple quadrupole mass spectrometry have established GC-MS/MS as a reliable and more

accessible alternative to HRGC/HRMS.[1] By using selected reaction monitoring (SRM), this

technique provides excellent selectivity and sensitivity, effectively minimizing matrix

interference.[1][8] It offers a balance between performance and cost, making it suitable for

routine monitoring.[2]

Gas Chromatography / Low-Resolution Mass Spectrometry (GC/LRMS): This method reports

total concentrations for homolog groups (PCBs with the same number of chlorine atoms) and

is considered an intermediary technique.[4] While more specific than non-MS detectors, it

can be susceptible to interferences in complex samples, leading to potential overestimation.

Gas Chromatography / Electron Capture Detector (GC/ECD): As a low-resolution method,

GC/ECD was historically used for "Aroclor" analysis, which quantifies commercial PCB

mixtures.[4] Its limitations are significant: it cannot distinguish between individual congeners,

is prone to interference, and its results can be subjective.[7] For congener-specific analysis

like that of PCB 168, this method is generally considered inadequate.

Expert Insight: The choice between these methods hinges on the required detection limits and

the complexity of the sample matrix. For regulatory purposes involving toxic congeners or for

samples with complex interference profiles, the selectivity of HRGC/HRMS or GC-MS/MS is

essential. The use of isotope dilution, particularly with ¹³C-labeled standards, is a critical

component of these advanced methods, providing the most accurate quantification by

correcting for recovery losses during sample preparation and analysis.[2][9]
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The Architecture of a Robust Interlaboratory
Validation Study
An interlaboratory study (ILS), or round-robin test, is a systematic process to evaluate the

performance of an analytical method when performed by multiple, independent laboratories.

[10][11] This process is the cornerstone of standardizing a method and establishing its

trustworthiness.

Key Objectives of an ILS for PCB 168:

Characterize Method Performance: To determine key performance metrics like repeatability,

reproducibility, precision, and trueness across a range of laboratories and sample types.

Establish Quality Control (QC) Criteria: To generate statistically derived acceptance limits for

QC samples that can be published in the official method.[5]

Identify Method Biases and Weaknesses: To uncover potential issues in the analytical

procedure that may not be apparent in a single-laboratory validation.

A well-designed study follows a rigorous plan to ensure the results are statistically sound and

representative of the broader laboratory community.

Core Components of an Interlaboratory Study
Participant Recruitment: A sufficient number of laboratories (ideally 8-15) should be chosen

to represent a cross-section of potential users of the method.[11]

Harmonized Protocol: All participating laboratories must follow a detailed, identical analytical

protocol. This minimizes variability arising from procedural differences and ensures that the

study is evaluating the method itself.

Test Materials: The selection of test materials is critical. A comprehensive study should

include:

Certified Reference Materials (CRMs): These are materials with a certified concentration

of PCB 168, traceable to international standards.[12] They are essential for assessing the

trueness (accuracy) of the method.
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Spiked Samples: A well-characterized, "clean" matrix (e.g., sand, deionized water, stripped

oil) is fortified with a known amount of PCB 168 at various concentration levels. This helps

evaluate recovery and performance at different points on the calibration curve.

Naturally Incurred (Real-World) Samples: Analyzing matrices like sediment, fish tissue, or

biosolids that contain environmentally-derived PCB 168 is crucial to assess the method's

ability to handle real-world interferences and extraction challenges.[5][13]

Statistical Design and Analysis: The study must be designed to yield statistically significant

data. This includes specifying the number of replicate analyses per material. The subsequent

statistical analysis is used to identify outliers and calculate performance statistics.[11][14][15]

Experimental Protocol: A Self-Validating Workflow
for PCB 168 Analysis
The following protocol outlines a generalized, self-validating workflow for the analysis of PCB

168 in a solid matrix (e.g., sediment) using isotope dilution GC-MS/MS or HRGC/HRMS. The

"self-validating" nature comes from the integrated use of isotopically labeled standards and a

comprehensive suite of QC samples.

Step 1: Sample Preparation and Fortification
Homogenization: Ensure the sample is thoroughly homogenized to guarantee that the

subsample taken for analysis is representative of the whole.

Spiking: Prior to extraction, accurately spike a known quantity of ¹³C-labeled PCB 168

surrogate standard directly onto the sample aliquot.

Causality:This is the most critical step for the isotope dilution technique. The labeled

surrogate behaves chemically identically to the native PCB 168. By measuring the ratio of

native to labeled congener in the final extract, one can accurately calculate the initial

concentration of native PCB 168, automatically correcting for any losses during extraction

and cleanup.

Step 2: Extraction
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Method Selection: Choose an appropriate extraction technique based on the matrix.

Common methods include Soxhlet extraction, Pressurized Fluid Extraction (PFE), or

Ultrasonic extraction.

Solvent Selection: A non-polar solvent or a mixture like hexane/acetone is typically used to

efficiently extract the lipophilic PCBs from the sample matrix.

Step 3: Extract Cleanup
Purpose: Raw extracts from environmental samples are complex and contain many co-

extracted compounds (lipids, sulfur, other organic matter) that can interfere with GC analysis.

Cleanup is mandatory to remove these interferences.

Multi-column Chromatography: A common approach involves passing the extract through a

multi-layered silica gel column, which may contain layers of acidic, basic, and neutral silica,

alumina, and Florisil.

Causality:Acidic silica removes lipids and biogenic interferences. Alumina can separate

PCBs from more polar compounds. Sulfur is often removed by adding activated copper

powder to the extract.

Step 4: Concentration and Internal Standard Addition
Concentration: The cleaned extract is carefully concentrated to a small, precise final volume

(e.g., 1 mL) using a gentle stream of nitrogen.

Injection Internal Standard: Just before instrumental analysis, a ¹³C-labeled "injection"

internal standard (a PCB congener not expected in the sample) is added.

Causality:This standard allows for the quantification of the labeled surrogate standard

added in Step 1. It corrects for any variability in the volume of sample injected into the GC,

ensuring the entire analytical process from start to finish is accounted for.

Step 5: Instrumental Analysis (HRGC/HRMS or GC-
MS/MS)
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Chromatographic Separation: A long, narrow-bore capillary column (e.g., 60m x 0.25mm) is

used to separate PCB 168 from other co-eluting PCB congeners and interferences.

Mass Spectrometric Detection: The mass spectrometer is operated in a highly selective

mode (e.g., Selected Ion Monitoring for HRMS or Selected Reaction Monitoring for MS/MS)

to detect and quantify both the native and ¹³C-labeled PCB 168.

Step 6: Quality Control - The Trustworthiness Pillar
To ensure the entire analytical batch is valid, the following QC samples must be included:

Method Blank: A clean matrix (e.g., purified sand) that is processed and analyzed identically

to the samples. It is used to check for laboratory contamination.[16]

Laboratory Control Sample (LCS): A clean matrix spiked with a known concentration of PCB

168. The recovery of the analyte is measured against established acceptance criteria to

verify the accuracy of the method for the batch.

Matrix Spike / Matrix Spike Duplicate (MS/MSD): Two additional aliquots of a field sample

are spiked with a known amount of PCB 168. The results are used to assess method

performance (accuracy and precision) in a specific sample matrix.

Data Presentation and Performance Metrics
The statistical evaluation of data from an interlaboratory study provides the ultimate

assessment of a method's performance.[11] Key statistical tools include outlier tests (e.g.,

Grubb's test for means, Cochran's test for variances) to identify and remove statistically

divergent data points before calculating final performance metrics.[17]

Table 1: Typical Performance Metrics for PCB Analysis from Interlaboratory Studies
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Performance Metric Description
Typical Acceptance
Criteria (Example)

Rationale for
Importance

Repeatability (r)

The variation in

measurements taken

by a single laboratory

on the same material

under identical

conditions.

RSD < 15%

Measures the within-

laboratory precision. A

low value indicates a

consistent, well-

controlled process.

Reproducibility (R)

The variation in

measurements taken

by different

laboratories on the

same material.

RSD < 30%

Measures the

between-laboratory

precision. This is a

critical measure of

method robustness

and transferability.

Trueness (%

Recovery)

The closeness of the

average measured

value to the certified

or spiked value.

70-130%

Assesses systematic

error or bias in the

method. Essential for

ensuring accurate

quantification.

Limit of Detection

(LOD)

The lowest

concentration of an

analyte that can be

reliably distinguished

from the background

noise.

Varies by method

(e.g., low pg/L for

HRGC/HRMS).[18]

Defines the lower

boundary of the

method's

measurement

capability.

Limit of Quantification

(LOQ)

The lowest

concentration of an

analyte that can be

measured with an

acceptable level of

precision and

accuracy.

Typically 2-5x the

LOD.

Represents the lowest

concentration for

which reliable

quantitative data can

be reported.
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Note: The acceptance criteria shown are illustrative and can vary based on the specific

method, matrix, regulatory program, and concentration level.

Visualizing the Validation Process
Diagrams are essential for clarifying complex workflows and logical relationships. The following

are presented in the DOT language for Graphviz.

Diagram 1: The Interlaboratory Validation Workflow
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Caption: Workflow for an interlaboratory validation study.
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Diagram 2: Logic of a Self-Validating Analytical Batch

Sample & QC Preparation
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If Yes

If No
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Caption: Logical flow of a self-validating analytical batch.

Conclusion
The interlaboratory validation of methods for measuring PCB 168 is not merely a procedural

formality; it is a fundamental scientific requirement for producing data that is defensible,

comparable, and fit for purpose. This guide has detailed the critical components of this process,

from the selection of appropriate high-selectivity analytical techniques like HRGC/HRMS and

GC-MS/MS to the intricate design of validation studies. By embedding self-validating systems

like isotope dilution and a robust suite of QC samples into the analytical workflow, laboratories

can ensure the trustworthiness of their results. For researchers, scientists, and drug

development professionals, understanding the principles and practices outlined herein is

essential for generating the high-quality data needed to make informed decisions about

environmental and human health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.diva-portal.org/smash/get/diva2:962159/FULLTEXT01.pdf
https://www.researchgate.net/publication/223698943_New_certified_and_candidate_certified_reference_materials_for_the_analysis_of_PCBs_PCDDFs_OCPs_and_BFRs_in_the_environment_and_food
https://pubmed.ncbi.nlm.nih.gov/18486660/
https://pubmed.ncbi.nlm.nih.gov/18486660/
https://pubmed.ncbi.nlm.nih.gov/18486660/
https://www.imeko.org/publications/wc-2015/IMEKO-WC-2015-TC21-382.pdf
https://archimer.ifremer.fr/doc/00693/80493/83680.pdf
https://permalink.lanl.gov/object/tr?what=info:lanl-repo/eprr/ADEP-ER-AP-20318
https://www.pe100plus.com/Download/News/PieceJointeInfo/fichier/380.pdf
https://www.ncbi.nlm.nih.gov/books/NBK587438/table/ch7.tab1/
https://www.ncbi.nlm.nih.gov/books/NBK587438/table/ch7.tab1/
https://www.ncbi.nlm.nih.gov/books/NBK587438/table/ch7.tab1/
https://www.benchchem.com/product/b1345200#interlaboratory-validation-studies-for-pcb-168-measurement
https://www.benchchem.com/product/b1345200#interlaboratory-validation-studies-for-pcb-168-measurement
https://www.benchchem.com/product/b1345200#interlaboratory-validation-studies-for-pcb-168-measurement
https://www.benchchem.com/product/b1345200#interlaboratory-validation-studies-for-pcb-168-measurement
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

